Cas no 2418695-49-3 (4-Methyl-3-(piperazin-1-yl)-5-[2-(trimethylsilyl)ethynyl]benzoic acid)

• Product Name: 4-Methyl-3-(piperazin-1-yl)-5-[2-(trimethylsilyl)ethynyl]benzoic acid
• CAS No: 2418695-49-3
• MF: C₁₇H₂₄N₂O₂Si
• MW: 316.470165252686
• CID: 5678285
• PubChem ID: 165784956
• Update Time: 2025-06-12

4-Methyl-3-(piperazin-1-yl)-5-[2-(trimethylsilyl)ethynyl]benzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-26627625
• 2418695-49-3
• 4-methyl-3-(piperazin-1-yl)-5-[2-(trimethylsilyl)ethynyl]benzoic acid
• 4-Methyl-3-(piperazin-1-yl)-5-[2-(trimethylsilyl)ethynyl]benzoic acid

• Inchi： 1S/C17H24N2O2Si/c1-13-14(5-10-22(2,3)4)11-15(17(20)21)12-16(13)19-8-6-18-7-9-19/h11-12,18H,6-9H2,1-4H3,(H,20,21)
• InChI Key： RDJLPIKHDLSUDO-UHFFFAOYSA-N
• SMILES： [Si](C#CC1=CC(C(=O)O)=CC(=C1C)N1CCNCC1)(C)(C)C

Computed Properties

• Exact Mass: 316.16070455g/mol
• Monoisotopic Mass: 316.16070455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6Ų

Additional information on 4-Methyl-3-(piperazin-1-yl)-5-[2-(trimethylsilyl)ethynyl]benzoic acid

Comprehensive Overview of 4-Methyl-3-(piperazin-1-yl)-5-[2-(trimethylsilyl)ethynyl]benzoic acid (CAS No. 2418695-49-3)

4-Methyl-3-(piperazin-1-yl)-5-[2-(trimethylsilyl)ethynyl]benzoic acid (CAS No. 2418695-49-3) is a structurally complex organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound features a benzoic acid core substituted with a piperazine ring, a methyl group, and a trimethylsilyl (TMS)-protected ethynyl moiety. Its unique architecture makes it a valuable intermediate in drug discovery, particularly in the development of kinase inhibitors and other targeted therapies. Researchers are increasingly exploring its potential in cancer treatment, neurodegenerative diseases, and anti-inflammatory applications, aligning with current trends in precision medicine.

The compound’s CAS No. 2418695-49-3 serves as a critical identifier in chemical databases, ensuring accurate tracking in regulatory and commercial contexts. Its piperazine moiety is a common pharmacophore in drug design, known for enhancing solubility and bioavailability. Meanwhile, the TMS-ethynyl group offers synthetic versatility, enabling click chemistry reactions—a hot topic in bioconjugation and nanomaterial development. Recent publications highlight its role in PROTAC (Proteolysis Targeting Chimeras) technology, a revolutionary approach in degrading disease-causing proteins, which dominates discussions in drug discovery forums and AI-driven molecular design platforms.

From a synthetic chemistry perspective, 4-Methyl-3-(piperazin-1-yl)-5-[2-(trimethylsilyl)ethynyl]benzoic acid exemplifies modern trends in green chemistry. Its TMS group facilitates eco-friendly Sonogashira couplings, reducing heavy metal catalyst usage—a priority for sustainable manufacturing. Analysts note rising searches for "piperazine derivatives in CNS drugs" and "TMS-ethynyl applications," reflecting its relevance in both academic and industrial settings. Additionally, its benzoic acid scaffold aligns with interest in COX-2 inhibitors and metalloproteinase modulators, addressing pain management and tissue remodeling—a nexus of patient-centric healthcare innovation.

In material science, this compound’s conjugated alkyne system contributes to organic electronics, such as OLEDs and conductive polymers. The trimethylsilyl group’s role in stabilizing reactive intermediates resonates with queries like "silyl protection in synthesis"—a frequent topic in chemical education platforms. Furthermore, its methyl-piperazine motif is scrutinized for AI-based drug repurposing, as machine learning models increasingly predict novel uses for known scaffolds. This dual applicability in life sciences and advanced materials positions it as a cross-disciplinary asset.

Quality control of CAS No. 2418695-49-3 demands advanced analytical techniques like HPLC-MS and NMR, topics trending in laboratory automation circles. Regulatory compliance hinges on precise documentation of its benzoic acid derivatives, given tightening global standards for pharmaceutical intermediates. Searches for "scale-up of piperazine compounds" underscore industrial interest, while its ethynyl linkage sparks debate in catalysis webinars about atom-economical reactions. Such multifaceted relevance ensures its prominence in patent filings and R&D investment portfolios.

In summary, 4-Methyl-3-(piperazin-1-yl)-5-[2-(trimethylsilyl)ethynyl]benzoic acid (CAS No. 2418695-49-3) epitomizes the convergence of medicinal chemistry, sustainable synthesis, and material innovation. Its structural features address pressing challenges in drug delivery and functional materials, while its synthetic adaptability aligns with Industry 4.0 priorities. As research pivots toward personalized therapeutics and eco-compatible processes, this compound’s trajectory will likely intersect with breakthroughs in biologics formulation and smart material engineering.